![molecular formula C16H18F3N5O2 B2884622 3-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide CAS No. 2320415-43-6](/img/structure/B2884622.png)
3-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide
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Description
3-(4-(methoxymethyl)-1H-1,2,3-triazol-1-yl)-N-(4-(trifluoromethyl)phenyl)pyrrolidine-1-carboxamide is a useful research compound. Its molecular formula is C16H18F3N5O2 and its molecular weight is 369.348. The purity is usually 95%.
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Scientific Research Applications
Novel Synthetic Routes and Heterocyclic Derivatives
Research on compounds containing elements of the query structure has led to the development of novel synthetic routes and the creation of heterocyclic derivatives with potential biological activities. For instance, studies on transaminations of enaminones have demonstrated the synthesis of tricyclic, N-aryl, 1,2,3-triazole-fused pyridones, showcasing the versatility of triazole and pyrrolidine scaffolds in constructing complex molecules with potential therapeutic applications (Chan et al., 1990). Additionally, the exploration of palladium-catalyzed oxidative cyclization-alkoxycarbonylation has expanded the toolkit for synthesizing heterocyclic derivatives, including oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives from related structures (Bacchi et al., 2005).
Chemical Reactivity and Modification
Investigations into the chemical reactivity and modification of related compounds have uncovered diverse pathways for functionalization and complex molecule synthesis. Research into novel annulated products from aminonaphthyridinones has shown the creation of new heterocyclic systems through reactions involving Hofmann rearrangement and attempted Combes synthesis, highlighting the reactivity of pyrrole-type structures (Deady & Devine, 2006). Similarly, studies on the synthesis and characterization of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have contributed to the understanding of the synthesis and potential anticancer activities of molecules incorporating triazole and pyrrolidine motifs (Hassan et al., 2014).
Properties
IUPAC Name |
3-[4-(methoxymethyl)triazol-1-yl]-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18F3N5O2/c1-26-10-13-8-24(22-21-13)14-6-7-23(9-14)15(25)20-12-4-2-11(3-5-12)16(17,18)19/h2-5,8,14H,6-7,9-10H2,1H3,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIXHZQGIJBVZLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1=CN(N=N1)C2CCN(C2)C(=O)NC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18F3N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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